molecular formula C12H13N B8698176 1-(4-Ethynylphenyl)pyrrolidine

1-(4-Ethynylphenyl)pyrrolidine

Cat. No.: B8698176
M. Wt: 171.24 g/mol
InChI Key: RPVQIDCVZQHAKF-UHFFFAOYSA-N
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Description

1-(4-Ethynylphenyl)pyrrolidine is a pyrrolidine derivative featuring an ethynylphenyl substituent at the 1-position of the pyrrolidine ring. The ethynyl group (–C≡C–) conjugated to the aromatic ring imparts unique electronic and steric properties, making this compound valuable in organic synthesis and medicinal chemistry. The compound’s structure allows for further functionalization, enabling tailored modifications for targeted biological or material science applications.

Properties

Molecular Formula

C12H13N

Molecular Weight

171.24 g/mol

IUPAC Name

1-(4-ethynylphenyl)pyrrolidine

InChI

InChI=1S/C12H13N/c1-2-11-5-7-12(8-6-11)13-9-3-4-10-13/h1,5-8H,3-4,9-10H2

InChI Key

RPVQIDCVZQHAKF-UHFFFAOYSA-N

Canonical SMILES

C#CC1=CC=C(C=C1)N2CCCC2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Pyrrolidine derivatives vary significantly based on substituents, which dictate their physicochemical properties, reactivity, and applications. Below is a comparative analysis of 1-(4-Ethynylphenyl)pyrrolidine with structurally related compounds:

Structural and Functional Group Comparisons

Compound Name Key Substituents/Functional Groups Molecular Formula Molecular Weight (g/mol) Key Applications/Properties Reference
1-(4-Ethynylphenyl)pyrrolidine Ethynyl (–C≡C–), phenyl C₁₂H₁₃N 171.24* Catalysis, rigid scaffolds Inferred
1-(3,5-Dibromophenyl)pyrrolidine Halogenated (Br), phenyl C₁₀H₁₁Br₂N 305.01 Pharmaceutical intermediates
1-((3-Bromo-5-methylphenyl)sulfonyl)pyrrolidine Sulfonyl (–SO₂–), halogenated (Br) C₁₁H₁₄BrNO₂S 304.20 Drug synthesis, electrophilic intermediates
1-[1-Oxo-9(3,4-methylenedioxyphenyl)-nonatrienyl]-pyrrolidine Conjugated dienone, methylenedioxyphenyl C₂₃H₂₅NO₃ 375.45 MAO-A inhibition (antidepressant potential)
1-(2,5-Dimethoxy-4-nitrophenyl)pyrrolidine (3b) Nitro (–NO₂), methoxy (–OCH₃) C₁₂H₁₆N₂O₄ 268.27 Novel adducts, high-yield synthesis (82%)

*Calculated based on analogous structures.

Physicochemical Properties

  • Electronic Effects :

    • Ethynyl groups (e.g., in 1-(4-Ethynylphenyl)pyrrolidine) enhance electron-withdrawing character, increasing reactivity in cross-coupling reactions compared to halogenated derivatives like 1-(3,5-Dibromophenyl)pyrrolidine .
    • Sulfonyl groups (e.g., in 1-((3-Bromo-5-methylphenyl)sulfonyl)pyrrolidine) improve stability and electrophilicity, favoring nucleophilic substitution reactions .

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